2-(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(3,4-dimethoxyphenyl)acetamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Techniques like NMR, IR, and X-ray crystallography are typically used to determine the structure of such compounds .Chemical Reactions Analysis
The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the oxadiazole ring might participate in nucleophilic substitution reactions, while the pyridinone could be involved in condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of various functional groups. For example, the chlorophenyl and dimethoxyphenyl groups might increase the compound’s lipophilicity, potentially affecting its solubility and permeability .Scientific Research Applications
Synthesis and Characterization
1,3,4-oxadiazole derivatives and acetamide derivatives have been synthesized and characterized through various chemical processes, demonstrating the utility of such compounds in exploring new pharmacological agents. These studies involve detailed synthetic routes, structural elucidation using spectroscopic methods, and evaluation of chemical properties (K. Nafeesa et al., 2017; A. Rehman et al., 2013).
Pharmacological Evaluation
Compounds similar to the one have been evaluated for their pharmacological potential, including antibacterial and enzyme inhibition activities. These studies have led to the identification of compounds with promising inhibitory effects against specific bacterial strains and enzymes, suggesting the potential for drug development (M. Iftikhar et al., 2019; S. Gul et al., 2017).
Molecular Modeling and Docking Studies
Molecular modeling and docking studies on compounds with the 1,3,4-oxadiazole moiety have provided insights into their interactions with biological targets, contributing to the understanding of their mechanism of action and guiding the design of more effective therapeutic agents (Y. Mary et al., 2020).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of this compound is currently unknown. Compounds with similar structures have been shown to inhibit certain enzymes .
Mode of Action
It is likely that it interacts with its target in a way that alters the target’s function, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been shown to affect various pathways, leading to changes in cellular function .
Pharmacokinetics
The molecule’s structure suggests that it may have certain pharmacokinetic properties that affect its bioavailability .
Result of Action
Similar compounds have been shown to have neurotoxic potentials .
properties
IUPAC Name |
2-[3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-4,6-dimethyl-2-oxopyridin-1-yl]-N-(3,4-dimethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23ClN4O5/c1-14-10-15(2)30(13-21(31)27-18-8-9-19(33-3)20(12-18)34-4)25(32)22(14)24-28-23(29-35-24)16-6-5-7-17(26)11-16/h5-12H,13H2,1-4H3,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBBAMAPNPBEFTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1CC(=O)NC2=CC(=C(C=C2)OC)OC)C3=NC(=NO3)C4=CC(=CC=C4)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23ClN4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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